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CAS No.: 2404-03-7

Cat. No.: B12657328

Get Quote

Abstract: This document provides a comprehensive technical guide on the applications of

Diethyl dimethylphosphoramidate (DEDMP) and related phosphoramidate chemistry in the

field of pharmaceutical development. It is intended for researchers, medicinal chemists, and

drug development professionals. This guide moves beyond simple definitions to explore the

mechanistic underpinnings of DEDMP's utility, offering detailed protocols, workflow diagrams,

and field-proven insights. We will delve into its role as a synthetic reagent, its critical application

in prodrug design, and the broader context of phosphoramidate chemistry in creating next-

generation therapeutics.

Foundational Concepts: Understanding Diethyl
Dimethylphosphoramidate (DEDMP)
Diethyl dimethylphosphoramidate, with the chemical formula C₆H₁₆NO₃P, is an

organophosphorus compound belonging to the phosphoramidate class.[1] These molecules are

characterized by a phosphorus atom bonded to nitrogen and oxygen atoms, a structure that

imparts unique reactivity.[1] The core value of DEDMP in chemical synthesis stems from the
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electronic properties of its P-N bond. The electron-donating nature of the dimethylamino group

enhances the nucleophilicity of the molecule, making the phosphorus atom susceptible to

nucleophilic attack, a cornerstone of its utility as a phosphorylating agent.[1]

While investigated for various purposes, including agricultural chemistry, its primary relevance

to the pharmaceutical industry is as a versatile reagent for organic synthesis and as a model

compound for understanding the powerful strategy of phosphoramidate prodrugs.[1]

Property Value Source

IUPAC Name
N,N-Dimethyl O,O'-diethyl

phosphoramidate
[1][2]

CAS Number 2404-03-7 [1][2]

Molecular Formula C₆H₁₆NO₃P [1][2]

Molecular Weight 181.17 g/mol [1][2]

Density 1.055 g/cm³ [1]

Boiling Point 193.5 °C at 760 mmHg [1]

Solubility
Practically insoluble in water;

slightly soluble in ethanol
[1]

LogP
1.729 (indicates moderate

hydrophobicity)
[1]

Core Application: Phosphoramidate Prodrugs for
Enhanced Bioavailability
One of the most significant challenges in drug development is ensuring that a potent active

pharmaceutical ingredient (API) can reach its biological target in sufficient concentrations.

Phosphorylated compounds (like nucleotide analogs) are often highly active but exhibit poor

cell permeability and low oral bioavailability due to their negative charge at physiological pH.[3]

Phosphoramidate prodrugs are a clinically validated solution to this problem.[3] The strategy

involves masking the negatively charged phosphate or phosphonate group with a lipophilic,
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uncharged phosphoramidate moiety. This modification neutralizes the charge, allowing the

prodrug to passively diffuse across cell membranes. Once inside the cell, endogenous

enzymes (e.g., esterases, phosphoramidases) cleave the phosphoramidate group, releasing

the active, phosphorylated drug at the site of action.

A prominent example of this strategy is Tenofovir Alafenamide (TAF), a phosphoramidate

prodrug of the antiviral agent Tenofovir.[3] TAF demonstrates significantly improved delivery of

the active compound into target cells compared to its predecessor, Tenofovir Disoproxil

Fumarate (TDF).[3]
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Caption: Intracellular activation of a phosphoramidate prodrug.

DEDMP in Synthesis: A Practical Reagent
DEDMP and analogous compounds are valuable reagents for creating the P-N bond central to

phosphoramidate structures. The synthesis of phosphoramidates can be achieved through

various methods, including the copper-catalyzed aerobic oxidative coupling of amines and H-

phosphonates, which offers a robust and efficient route.[4][5]

Protocol 1: Synthesis of a Model N-
Arylphosphoramidate via Cu-Catalyzed Coupling
This protocol is adapted from general procedures for the aerobic oxidative coupling of amines

and H-phosphonates.[4] It demonstrates how a phosphoramidate linkage can be formed, a

foundational reaction for more complex prodrug synthesis.

Objective: To synthesize Diethyl phenylphosphoramidate from aniline and diethyl phosphite.

Materials:

Copper(I) Iodide (CuI)

Acetonitrile (MeCN), anhydrous

Diethyl phosphite (also known as diethyl H-phosphonate)

Aniline

Chloroform (CHCl₃)

2M Hydrochloric Acid (HCl)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Anhydrous Sodium Sulfate (Na₂SO₄)
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Silica gel for column chromatography

Solvents for chromatography (e.g., Ethyl Acetate, Hexanes)

Procedure:

Reaction Setup: To a stirring suspension of CuI (38 mg, 0.20 mmol, 0.2 eq) in anhydrous

MeCN (2 mL) in a round-bottom flask, add diethyl phosphite (129 μL, 1.00 mmol, 1.0 eq).

Amine Addition: Add aniline (182 μL, 2.00 mmol, 2.0 eq) to the mixture.

Causality Note: Using an excess of the amine helps to drive the reaction to completion

and compensates for any potential side reactions.

Heating: Heat the reaction mixture to 55 °C and stir for 4-18 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC).

Workup - Quenching and Extraction: Once the reaction is complete, cool the mixture to room

temperature. Dilute with CHCl₃ (50 mL).

Wash the organic layer sequentially with 2M HCl (30 mL) and saturated NaHCO₃ (30 mL).

Causality Note: The acid wash removes unreacted aniline and other basic impurities, while

the bicarbonate wash neutralizes any remaining acid.

Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and

concentrate the solvent in vacuo to yield the crude product.

Purification: Purify the crude residue by silica gel column chromatography using an

appropriate solvent gradient (e.g., a gradient of ethyl acetate in hexanes) to afford the pure

diethyl phenylphosphoramidate.[4]
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Caption: Workflow for Cu-catalyzed phosphoramidate synthesis.

Distinguishing Phosphoramidates from
Phosphoramidites
It is crucial for researchers to distinguish between phosphoramidates (the subject of this guide)

and phosphoramidites, which are key reagents in oligonucleotide synthesis.

Phosphoramidites: These are nucleosides modified with a reactive phosphite group, used as

the building blocks for synthesizing DNA and RNA strands.[6][7] The phosphoramidite

method is the gold standard for automated, solid-phase oligonucleotide synthesis due to its

high coupling efficiency and stable intermediates.[7]

Phosphoramidates: These are compounds with a P-N bond, often used as a stable, charge-

neutral prodrug moiety to deliver phosphorylated drugs into cells, as discussed previously.

While both are phosphorus compounds containing nitrogen, their roles in pharmaceutical

development are distinct: one is a building block for nucleic acids (phosphoramidite), and the

other is a delivery vehicle for drugs (phosphoramidate).

Analytical Considerations
The analysis and characterization of DEDMP and related phosphoramidates are critical for

quality control and reaction monitoring. A validated Gas Chromatography-Mass Spectrometry

(GC-MS) method can be developed for the quantification of related compounds, such as diethyl

phosphite, which may be a starting material or impurity.[8] Such methods require careful

optimization of parameters including the column type, temperature program, and flow rate to

achieve adequate separation and sensitivity.[8] Validation according to ICH guidelines is

necessary for use in a regulated pharmaceutical environment.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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